Cas no 24350-89-8 (1H-2-Benzopyran-1-one, 6,7,8-trimethoxy-3-methyl-)

• Product Name: 1H-2-Benzopyran-1-one, 6,7,8-trimethoxy-3-methyl-
• CAS No: 24350-89-8
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 1417004
• PubChem ID: 11715770
• Update Time: 2025-04-20

1H-2-Benzopyran-1-one, 6,7,8-trimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 6,7,8-trimethoxy-3-methyl-
• 6,7,8-trimethoxy-3-methylisochromen-1-one
• 24350-89-8
• SCHEMBL23392268
• DTXSID60471070
• 6,7,8-trimethoxy-3-methylisocoumarin

• Inchi： 1S/C13H14O5/c1-7-5-8-6-9(15-2)11(16-3)12(17-4)10(8)13(14)18-7/h5-6H,1-4H3
• InChI Key： BGNQRUYYPMRSIG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=C(C(=C(C=2C1=O)OC)OC)OC

Computed Properties

• Exact Mass: 250.08412
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives